Cas no 1806926-87-3 (2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine)

2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine is a halogenated pyridine derivative with a unique substitution pattern, featuring chloro, difluoromethyl, hydroxy, and methoxy functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both electron-withdrawing (chloro, difluoromethyl) and electron-donating (hydroxy, methoxy) groups enhances its reactivity in selective transformations, such as nucleophilic substitutions or cross-coupling reactions. The difluoromethyl group may contribute to improved metabolic stability in bioactive molecules. Its crystalline solid form and well-defined structure facilitate purification and characterization, making it suitable for synthetic applications requiring precise control over regiochemistry and functional group compatibility.

2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine structure

1806926-87-3 structure

Product Name:2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine

CAS No:1806926-87-3

MF:C₇H₆ClF₂NO₂

MW:209.577847957611

CID:4866500

Update Time:2025-06-06

2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine
- Inchi： 1S/C7H6ClF2NO2/c1-13-4-2-3(7(9)10)5(12)6(8)11-4/h2,7,12H,1H3
- InChI Key： NZKSKBHRGFHYDN-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C(F)F)=CC(=N1)OC)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 173
XLogP3: 2.4
Topological Polar Surface Area: 42.4

2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029053697-250mg	2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine	1806926-87-3	97%	250mg	$979.20	2022-03-31
Alichem	A029053697-500mg	2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine	1806926-87-3	97%	500mg	$1,695.20	2022-03-31
Alichem	A029053697-1g	2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine	1806926-87-3	97%	1g	$3,129.00	2022-03-31